5-chloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]-2-methoxybenzamide
• InChI: InChI=1S/C23H17ClFN3O3/c1-13-26-20-9-6-16(27-22(29)19-11-14(24)3-10-21(19)31-2)12-18(20)23(30)28(13)17-7-4-15(25)5-8-17/h3-12H,1-2H3,(H,27,29)
• InChI Key: RHXSFVSTVMZZJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC)C(=O)N1C4=CC=C(C=C4)F
• Molecular Formula: C23H17ClFN3O3
• Molecular Weight: 437.8 g/mol

Description

5-chloro-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C23H17ClFN3O3 and its molecular weight is 437.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• A study by Bektaş et al. (2007) involved synthesizing novel derivatives related to the compound , exploring their antimicrobial activities against various microorganisms. Some derivatives showed good or moderate activities, highlighting their potential in antimicrobial applications (Bektaş et al., 2007).

Cancer Research and Cytotoxicity

• Mphahlele et al. (2016) researched novel derivatives for cytotoxicity against human cancer cell lines and potential antimalarial activity. The study underscores the compound's relevance in developing cancer therapies (Mphahlele et al., 2016).

Herbicidal Activities

• Luo et al. (2008) investigated the herbicidal activities of novel triazolinone derivatives, including compounds structurally similar to the one . Their findings suggest the potential use of these compounds in agricultural applications (Luo et al., 2008).

Neuropharmacology

• Harrison et al. (2001) studied a compound with structural similarities for its potential in treating conditions like depression and emesis, indicating its relevance in neuropharmacological research (Harrison et al., 2001).

Anticonvulsant Properties

• Faizi et al. (2017) synthesized and evaluated similar derivatives as anticonvulsant agents, providing insight into the compound’s potential use in treating convulsive disorders (Faizi et al., 2017).

Antibacterial Agents

• Kuramoto et al. (2003) designed and synthesized compounds with antibacterial activities, significantly more potent than existing treatments against certain bacterial strains. This suggests the compound's utility in developing new antibacterial agents (Kuramoto et al., 2003).